Cas no 1805087-53-9 (2-(Difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-6-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-6-carbonyl chloride
• CAS No: 1805087-53-9
• MF: C₈H₂ClF₅N₂O₄
• MW: 320.557498455048
• CID: 4842551
• Update Time: 2025-11-07

2-(Difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-6-carbonyl chloride

• Inchi： 1S/C8H2ClF5N2O4/c9-6(17)5-3(20-8(12,13)14)1-2(16(18)19)4(15-5)7(10)11/h1,7H
• InChI Key： XQMCKVWRLDHLJC-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C=C(C(C(F)F)=N1)[N+](=O)[O-])OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 3.4
• Topological Polar Surface Area: 85

Additional information on 2-(Difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-6-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1805087-53-9)

2-(Difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1805087-53-9) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridine derivatives, which are known for their versatile applications in drug discovery and crop protection. The presence of multiple fluorine atoms, including a difluoromethyl and a trifluoromethoxy group, enhances its reactivity and bioavailability, making it a valuable intermediate in synthetic chemistry.

One of the key reasons for the growing interest in 2-(Difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-6-carbonyl chloride is its potential role in the development of novel antimicrobial agents and herbicides. Researchers are increasingly exploring fluorine-containing compounds due to their unique physicochemical properties, such as increased metabolic stability and membrane permeability. This compound, with its nitro and carbonyl chloride functional groups, serves as a critical building block for the synthesis of more complex molecules targeting specific biological pathways.

In the context of current trends, the demand for fluorinated pyridine derivatives has surged, driven by their applications in precision agriculture and personalized medicine. For instance, the agrochemical industry is actively seeking eco-friendly solutions to combat resistant weeds and pests, and compounds like 2-(Difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-6-carbonyl chloride offer promising leads. Similarly, in pharmaceuticals, the compound's ability to act as a protease inhibitor or kinase modulator is under investigation, aligning with the global focus on targeted therapies for diseases like cancer and autoimmune disorders.

From a synthetic chemistry perspective, the compound's reactivity and selectivity make it a preferred choice for cross-coupling reactions and nucleophilic substitutions. Its carbonyl chloride moiety, in particular, facilitates the formation of amides and esters, which are pivotal in constructing pharmacophores. Moreover, the nitro group can be reduced to an amine, further expanding its utility in multi-step syntheses. These attributes have made CAS No. 1805087-53-9 a subject of numerous patents and academic studies.

Another area where 2-(Difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-6-carbonyl chloride shines is in the realm of material science. Fluorinated compounds are increasingly used in the development of advanced materials, such as liquid crystals and organic semiconductors, due to their electron-withdrawing properties and thermal stability. Researchers are exploring how this compound can contribute to the next generation of OLEDs (organic light-emitting diodes) and photovoltaic cells, addressing the need for sustainable energy solutions.

Safety and handling of 2-(Difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-6-carbonyl chloride are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. The compound's stability under various conditions has been documented, but it is recommended to store it in a cool, dry place away from incompatible substances.

In conclusion, 2-(Difluoromethyl)-3-nitro-5-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1805087-53-9) represents a cutting-edge chemical entity with broad applications across multiple industries. Its unique structural features and reactivity profile position it as a valuable tool for researchers aiming to innovate in drug discovery, agrochemical development, and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.